Cas no 1899102-37-4 (tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate)

Tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate is a chiral spirocyclic compound widely used as a key intermediate in pharmaceutical synthesis. Its rigid spiro[4.5]decane scaffold provides structural stability, while the tert-butyloxycarbonyl (Boc) protecting group enhances handling and storage stability. The (1S)-methyl configuration offers stereochemical control, making it valuable for asymmetric synthesis. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting drugs, due to its ability to modulate receptor interactions. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes. The Boc group can be readily deprotected under mild acidic conditions, facilitating further functionalization.

tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate structure

1899102-37-4 structure

Product Name:tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate

CAS No:1899102-37-4

MF:C₁₄H₂₆N₂O₂

MW:254.368443965912

CID:5104310

Update Time:2026-03-03

tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1S)-
- tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate
- Inchi： 1S/C14H26N2O2/c1-11-14(5-8-15-11)6-9-16(10-7-14)12(17)18-13(2,3)4/h11,15H,5-10H2,1-4H3/t11-/m0/s1
- InChI Key： CNVRGWXVVPBORV-NSHDSACASA-N
- SMILES： [C@H]1(C)C2(CCN(C(OC(C)(C)C)=O)CC2)CCN1

tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-100MG	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	100MG	￥ 1,603.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-250MG	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	250MG	￥ 2,560.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-500MG	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	500MG	￥ 4,270.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-1G	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	1g	￥ 6,402.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-5G	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	5g	￥ 19,206.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-100mg	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	100mg	￥1604.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-250mg	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	250mg	￥2561.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-500mg	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	500mg	￥4269.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-1g	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	1g	￥6402.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBMH10035-5g	tert-butyl (1S)-1-methyl-2,8-diazaspiro[4.5]decane-8-carboxylate	1899102-37-4	95%	5g	￥19206.0	2024-04-23